Cas no 69256-15-1 ((+)-Leucocyanidin)
(+)-Leucocyanidin structure
Product Name:(+)-Leucocyanidin
(+)-Leucocyanidin Chemical and Physical Properties
Names and Identifiers
-
- (+)-Leucocyanidin
- 2H-1-benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S,4R)-
- (+)-(2R,3S,4R)-3,3',4,4',5,7-Hexahydroxyflavan
- (2R,3S,4R)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,5,7-tetrol
- Leucocyanidin
- (2r,3s,4r)-(+)-3,4,5,7,3',4'-hexahydroxyflavan
- 2H-1-Benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R-(2alpha,3beta,4alpha))-
- (2R,3S,4R)-leucocyanidin
- HY-119580B
- CHEMBL126393
- (2R,3S,4R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,4,5,7-tetrol
- 69256-15-1
- Q23419096
- 2,3-trans-3,4-trans-leucocyanidin
- CS-0136235
- DA-59434
-
- Inchi: InChI=1S/C15H14O7/c16-7-4-10(19)12-11(5-7)22-15(14(21)13(12)20)6-1-2-8(17)9(18)3-6/h1-5,13-21H/t13-,14+,15-/m1/s1
- InChI Key: SBZWTSHAFILOTE-QLFBSQMISA-N
- SMILES: C1=CC(=C(C=C1C2C(C(C3=C(C=C(C=C3O2)O)O)O)O)O)O
Computed Properties
- Exact Mass: 306.07392
- Monoisotopic Mass: 306.07395278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 131Ų
Experimental Properties
- Density: 1.709
- Melting Point: >300 ºC
- PSA: 130.61
(+)-Leucocyanidin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AH47496-2mg |
(+)-Leucocyanidin |
69256-15-1 | ≥98% | 2mg |
$410.00 | 2024-04-19 | |
| Aaron | AR00G1MC-5mg |
(+)-Leucocyanidin |
69256-15-1 | 98% | 5mg |
$682.00 | 2025-02-13 | |
| A2B Chem LLC | AH47496-5mg |
(+)-Leucocyanidin |
69256-15-1 | > 95% | 5mg |
$1299.00 | 2023-12-30 | |
| MedChemExpress | HY-119580B-1mg |
(+)-Leucocyanidin |
69256-15-1 | 99.8% | 1mg |
¥2500 | 2025-04-16 |
(+)-Leucocyanidin Related Literature
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Jonathan J. Turnbull,Wendy J. Sobey,Robin T. Aplin,Abby Hassan,John L. Firmin,Christopher J. Schofield,Andy G. Prescott anthocyanidin synthase?. Jonathan J. Turnbull Wendy J. Sobey Robin T. Aplin Abby Hassan John L. Firmin Christopher J. Schofield Andy G. Prescott Chem. Commun. 2000 2473
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2. Synthesis of condensed tannins. Part 9. The condensation sequence of leucocyanidin with (+)-catechin and with the resultant procyanidinsJan. A. Delcour,Daneel Ferreira,David G. Roux J. Chem. Soc. Perkin Trans. 1 1983 1711
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Richard W. D. Welford,Jonathan J. Turnbull,Timothy D. W. Claridge,Andrea G. Prescott,Christopher J. Schofield during anthocyanin biosynthesis. Richard W. D. Welford Jonathan J. Turnbull Timothy D. W. Claridge Andrea G. Prescott Christopher J. Schofield Chem. Commun. 2001 1828
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4. The molecular and crystal structure of (+)-2,3-trans-3,4-trans-leucocyanidin [(2R,3S,4R)-(+)-3,3′,4,4′,5,7-hexahydroxyflavan] dihydrate, and comparison of its heterocyclic ring conformation in solution and the solid stateLawrence J. Porter,Rosalind Y. Wong,Bock G. Chan J. Chem. Soc. Perkin Trans. 1 1985 1413
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Xin-Guang Liu,Xu Lu,Wen Gao,Ping Li,Hua Yang Nat. Prod. Rep. 2022 39 474
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